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Compound of Interest |

Compound Name: Menthyl hexanoate
CAS No.: 6070-16-2
Cat. No.: B1619693
Get Quote
. J

Executive Summary

Menthyl hexanoate (Menthyl caproate) represents a strategic lipophilic ester within the
terpene derivative class. Unlike its parent compound, menthol, which exhibits rapid volatility
and potential for immediate dermal irritation, menthyl hexanoate serves as a pro-moiety—a
stable, hydrophobic carrier that hydrolyzes to release menthol (a penetration enhancer) and
hexanoic acid. This guide delineates the structural parameters, optimized synthesis protocols,
and critical quality attributes (CQAS) required for its use in transdermal drug delivery systems
(TDDS) and flavor chemistry.

Molecular Architecture & Physicochemical Profile

The efficacy of menthyl hexanoate as a permeation enhancer is governed by its high
lipophilicity and specific stereochemistry. The bulky menthyl group introduces significant steric
hindrance, affecting both the rate of enzymatic hydrolysis and the packing density within the
stratum corneum lipid bilayer.

Structural Specifications
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e |[UPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] hexanoate[1]

o Stereochemistry: The biological activity is primarily derived from the I-menthol isomer
((1R,2S,5R)-(-)-menthol).

e Molecular Formula: Ci6H3002

Physicochemical Properties Table

Property Value | Range Technical Significance

Optimal range (<500 Da) for

Molecular Weight 254.41 g/mol ] )
skin permeation.
Highly lipophilic; partitions
LogP (Octanol/Water) ~6.22 (Predicted) strongly into the Stratum
Corneum.
N ) High thermal stability for hot-
Boiling Point 293-294°C (760 mmHg) ]
melt extrusion processes.
) Comparable to skin surface
Density 0.89-0.90 g/cm?3 o
lipids.
) Critical for purity verification via
Refractive Index 1.445-1.451

refractometry.

) ] Requires emulsification or
- Insoluble in water; Soluble in o ]
Solubility EIOH. ol lipid-based vehicles for
, 0ils
aqueous formulation.

Synthetic Pathways & Process Optimization

For research and scale-up, two primary pathways are recommended: the Steglich/Acid
Chloride Esterification (chemical, high yield) and the Lipase-Catalyzed Transesterification
(green, stereospecific).

Method A: Acyl Chloride Synthesis (Chemical)

Best for: High-throughput synthesis where stereochemical retention of the menthol core is
required but strict "green” labeling is not.
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Reaction Logic: The secondary alcohol of menthol is sterically hindered by the isopropyl group.
Standard Fischer esterification is often too slow. We utilize Hexanoyl Chloride with a
nucleophilic catalyst (DMAP) to accelerate the attack.

Protocol:

e Setup: Flame-dry a 500 mL 3-neck round-bottom flask under Nitrogen atmosphere.

e Solvation: Dissolve (1R,2S,5R)-(-)-Menthol (1.0 eq) in anhydrous Dichloromethane (DCM).

o Base Addition: Add Triethylamine (TEA) (1.2 eq) and catalytic DMAP (0.1 eq). Cool to 0°C.
o Note: DMAP is critical here to form the reactive N-acylpyridinium intermediate.

e Acylation: Dropwise addition of Hexanoyl Chloride (1.1 eq) over 30 minutes. Maintain Temp
< 5°C to prevent elimination side reactions.

o Workup: Warm to RT and stir for 4—6 hours. Quench with sat. NaHCOs. Wash organic layer
with 1M HCI (remove amine), then Brine. Dry over MgSOQOa.

 Purification: Vacuum distillation or Silica Gel Flash Chromatography (Hexane:EtOAc 95:5).

Method B: Lipase-Catalyzed Synthesis (Biocatalytic)

Best for: "Natural" labeled products and avoiding toxic solvents.

Protocol:

Enzyme Selection: Immobilized Candida antarctica Lipase B (CAL-B) (e.g., Novozym 435).

Media: Solvent-free system or Deep Eutectic Solvent (DES) (Menthol:Fatty Acid mix).

Reaction: Mix Menthol and Hexanoic Acid (1:1 molar ratio) with 1-2% w/w Lipase.

Conditions: Incubate at 60°C with molecular sieves (to remove water and drive equilibrium).

Validation: Monitor conversion via GC-FID.
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Synthesis Workflow Diagram
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Caption: Dual-pathway synthesis workflow comparing chemical acceleration (DMAP) vs.
enzymatic selectivity (Lipase).

Analytical Characterization

Verification of the structure requires distinguishing the ester from free menthol.
Nuclear Magnetic Resonance (*H-NMR)

The diagnostic shift occurs at the methine proton (H-3) of the menthol ring.

» Solvent: CDCls, 400 MHz.

o Key Signals:

o 0 4.65-4.75 ppm (td, 1H): Methine proton at C-3 (attached to oxygen). Note: In free
menthol, this signal is at ~3.4 ppm. The downfield shift confirms esterification.

o 0 2.29 ppm (t, 2H):

-methylene protons of the hexanoate chain (-CHz-COO-).

o 0 0.7-1.0 ppm (m): Overlapping methyl groups from the menthol isopropyl moiety and the
hexanoate terminal methyl.

Mass Spectrometry (GC-MS)

» Fragmentation Pattern:
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[e]

Molecular lon: Weak or absent [M]+ (254).

Base Peak: m/z 138 (Menthene radical cation formed via McLafferty rearrangement).

o

[¢]

Acylium lon: m/z 99 (Hexanoy! group).

Diagnostic: Absence of broad -OH stretch in IR (3400 cm~1) confirms complete

[¢]

conversion.

Functional Applications: Drug Delivery &
Permeation[2][3]

Menthyl hexanoate acts as a partitioning modulator. Unlike free menthol, which disrupts lipids
aggressively, the ester partitions into the lipid bilayer and acts as a reservaoir.

Mechanism of Action

 Partitioning: The high LogP (6.22) drives the molecule into the intercellular lipid matrix of the
Stratum Corneum (SC).

 Fluidization: The bulky terpene structure disrupts the highly ordered packing of ceramides,
increasing fluidity.

o Hydrolysis (Sustained Release): Esterases in the epidermis slowly hydrolyze the ester,
releasing free menthol (active enhancer) and hexanoic acid. This reduces the "burst" toxicity
often seen with pure menthol.

Biological Pathway Diagram
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Caption: Mechanism of Action showing partitioning, enzymatic activation, and synergistic
permeation enhancement.

Safety & Toxicology

While generally recognized as safe (GRAS) for flavor use (FEMA 2694), dermal applications
require specific thresholds.

o Skin Irritation: Menthyl hexanoate is less irritating than free menthol due to the masked
hydroxyl group. However, hydrolysis releases hexanoic acid, a known mild irritant.
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o Cytotoxicity: Studies on menthol-based derivatives suggest cytotoxicity is concentration-
dependent.[2]

o Safe Limit: Typically <1% in topical formulations.

o Mechanism:[3][4] High concentrations can cause non-specific membrane disruption in
keratinocytes.

» Sensitization: Low risk compared to unsaturated terpenes (e.g., limonene), as the menthol
core is saturated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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